Cas no 391230-66-3 (N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide)

• Product Name: N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide
• CAS No: 391230-66-3
• MF: C₁₈H₂₀ClNO₃
• MW: 333.809304237366
• CID: 6479396
• Update Time: 2025-06-11

N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide
• N-(3-chlorophenyl)-2-(3-isobutoxyphenoxy)acetamide
• Acetamide, N-(3-chlorophenyl)-2-[3-(2-methylpropoxy)phenoxy]-

• Inchi： 1S/C18H20ClNO3/c1-13(2)11-22-16-7-4-8-17(10-16)23-12-18(21)20-15-6-3-5-14(19)9-15/h3-10,13H,11-12H2,1-2H3,(H,20,21)
• InChI Key： PQPJEOHDFCEVPC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)COC1=CC=CC(OCC(C)C)=C1

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 518.8±40.0 °C(Predicted)
• pka: 12.67±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide

Introduction to N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide (CAS No. 391230-66-3)

N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide, identified by its CAS number 391230-66-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development in medicinal chemistry.

The compound belongs to a class of molecules known for their diverse pharmacological properties. Its structure incorporates several key functional groups, including a chlorophenyl ring, a phenoxyacetamide moiety, and an isobutoxy group, which collectively contribute to its unique chemical and biological characteristics. The presence of these functional groups suggests that the compound may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents that can modulate specific biological pathways. N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide has been studied for its potential role in various pharmacological contexts. For instance, its structural features are reminiscent of molecules that have shown activity in the treatment of inflammatory diseases, pain management, and even certain types of cancer. The phenoxyacetamide moiety, in particular, is known to interact with specific enzymes and receptors, which could be exploited for therapeutic purposes.

The synthesis of N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of key intermediates such as 3-chlorobenzoyl chloride and 2-isobutoxyphenol, which are then coupled to form the desired phenoxyacetamide derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity, underscoring the importance of precision in pharmaceutical synthesis.

The pharmacological evaluation of N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide has revealed several intriguing properties. Preclinical studies have demonstrated that the compound exhibits moderate affinity for certain enzymes involved in inflammation, suggesting potential applications in anti-inflammatory therapies. Additionally, its interaction with specific receptors has been explored, indicating that it may have analgesic effects. These findings are particularly exciting given the ongoing efforts to develop more effective and targeted treatments for chronic pain conditions.

The structural features of N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide also make it an attractive scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological profile to enhance potency, selectivity, and pharmacokinetic properties. This flexibility is crucial in the development of novel drugs that can overcome limitations associated with existing therapies.

In conclusion, N-(3-chlorophenyl)-2-3-(2-methylpropoxy)phenoxyacetamide (CAS No. 391230-66-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents that can improve human health and well-being.